Cas no 367-33-9 (2-Bromo-4,4,4-Trifluorobutyric Acid Ethyl Ester)

• Product Name: 2-Bromo-4,4,4-Trifluorobutyric Acid Ethyl Ester
• CAS No: 367-33-9
• MF: C₆H₈BrF₃O₂
• MW: 249.025732040405
• MDL: MFCD10687235
• CID: 294043
• PubChem ID: 45594306
• Update Time: 2025-06-08

2-Bromo-4,4,4-Trifluorobutyric Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4,4,4-trifluorobutanoate
• 2-Bromo-4,4,4-Trifluorobutyric Acid Ethyl Ester
• Ethyl 2-bromo-4,4,4-trifluorobutyrate
• Butanoic acid,2-bromo-4,4,4-trifluoro-, ethyl ester
• 2-Brom-4,4,4-trifluor-buttersaeure-aethylester
• ethyl 2-bromo-4,4,4-trifluoro-butanoate
• SY024171
• J-508255
• SCHEMBL14555829
• MS-20418
• 6-Chloro-2-methyl-imidazo[1,2-a]pyridine-3-carboxylicacid
• POVYUFTVLGOXEE-UHFFFAOYSA-N
• ethyl2-bromo-4,4,4-trifluorobutanoate
• MFCD10687235
• DTXSID60670708
• FT-0678383
• 367-33-9
• AKOS005255173
• BBL102292
• STL556091
• DB-069428

• MDL： MFCD10687235
• Inchi： 1S/C6H8BrF3O2/c1-2-12-5(11)4(7)3-6(8,9)10/h4H,2-3H2,1H3
• InChI Key： POVYUFTVLGOXEE-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC)CC(F)(F)F

Computed Properties

• Exact Mass: 247.96600
• Monoisotopic Mass: 247.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.546
• Boiling Point: 154.4℃at760mmHg
• Flash Point: 47.2°C
• Refractive Index: 1.408
• PSA: 26.30000
• LogP: 2.26540

2-Bromo-4,4,4-Trifluorobutyric Acid Ethyl Ester Security Information

• Hazardous Material Identification：
• HazardClass：8

Additional information on 2-Bromo-4,4,4-Trifluorobutyric Acid Ethyl Ester

Introduction to 2-Bromo-4,4,4-Trifluorobutyric Acid Ethyl Ester (CAS No: 367-33-9)

2-Bromo-4,4,4-Trifluorobutyric Acid Ethyl Ester, with the chemical formula C₇H₉BrF₃O₂, is a fluorinated carboxylic acid ester that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No: 367-33-9, serves as a versatile intermediate in organic synthesis, particularly in the development of novel active pharmaceutical ingredients (APIs) and specialty chemicals. Its unique structural features, including the presence of a bromine atom and multiple fluorine substituents, make it a valuable building block for further functionalization.

The compound’s molecular structure consists of a branched four-carbon chain with a carboxylic acid ethyl ester at one end and a bromine substituent on the second carbon. The trifluoromethyl group on the fourth carbon enhances its reactivity and stability under various chemical conditions. These characteristics have positioned 2-Bromo-4,4,4-Trifluorobutyric Acid Ethyl Ester as a key intermediate in synthetic pathways that require fluorinated moieties, which are increasingly prevalent in modern drug design due to their metabolic stability and improved bioavailability.

In recent years, there has been a surge in research focused on fluorinated compounds due to their favorable pharmacokinetic properties. For instance, studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, leading to enhanced binding affinity and selectivity. This has been particularly evident in the development of antiviral and anticancer agents where fluorine substitution has been shown to improve drug efficacy. The incorporation of 2-Bromo-4,4,4-Trifluorobutyric Acid Ethyl Ester into these synthetic routes allows for the efficient construction of complex scaffolds that exhibit promising biological activity.

One notable application of this compound is in the synthesis of protease inhibitors, which are critical in treating diseases such as HIV and hepatitis C. The bromine atom in CAS No: 367-33-9 provides a handle for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores. Recent advancements in palladium-catalyzed reactions have further streamlined the use of this intermediate, allowing for rapid and scalable synthesis of fluorinated peptides and peptidomimetics. These developments have opened new avenues for drug discovery and development.

The agrochemical industry has also benefited from the utility of 2-Bromo-4,4,4-Trifluorobutyric Acid Ethyl Ester. Fluorinated compounds are known to exhibit improved resistance to degradation by environmental factors, making them ideal for use in crop protection agents. Researchers have leveraged this compound to develop novel herbicides and fungicides that offer enhanced efficacy while maintaining environmental safety. The ability to modify its structure through various chemical transformations has allowed for the creation of tailored agrochemicals that address specific pest challenges.

The synthesis of CAS No: 367-33-9 typically involves the reaction of 2-bromo-4-fluorobutyric acid with ethanol under acidic conditions. This process yields the ethyl ester with high yield and purity, making it readily accessible for further applications. The use of green chemistry principles has further refined this synthesis, minimizing waste and improving energy efficiency. Such sustainable approaches are increasingly important as the demand for high-quality intermediates grows.

In conclusion, 2-Bromo-4,4,4-Trifluorobutyric Acid Ethyl Ester represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative compounds. As research continues to uncover new uses for fluorinated derivatives, the importance of intermediates like this one is expected to grow even further.